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Compound of Interest

Compound Name: Psar18-cooh

Cat. No.: B12373755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Psar18-COOH, an 18-unit polysarcosine polymer with a terminal carboxylic acid,

in cell-based assays. Polysarcosine (pSar) is a hydrophilic and biocompatible polymer

increasingly used as a linker in bioconjugation to enhance the solubility, stability, and

pharmacokinetic properties of various molecules, serving as a viable alternative to polyethylene

glycol (PEG).

The carboxylic acid terminus of Psar18-COOH allows for versatile conjugation to a wide range

of molecules, including fluorescent dyes, small molecule drugs, peptides, and proteins,

enabling the development of novel molecular probes and drug delivery systems for cellular

studies.

Application: Cellular Uptake and Visualization of a
Psar18-Conjugated Fluorophore
This section details the use of a Psar18-COOH linker conjugated to a fluorescent dye for

qualitative and quantitative assessment of cellular uptake. This type of assay is fundamental in

drug delivery research to understand how the physicochemical properties of a polymer

conjugate affect its interaction with and entry into cells.
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Conjugation

Cell Culture

Treatment

Analysis

Psar18-COOH + Amine-Fluorophore -> Psar18-Fluorophore

Treat cells with Psar18-Fluorophore

Seed cells in a multi-well plate

Incubate for 24h

Incubate for various time points

Wash cells to remove unbound conjugate

Fix cells and stain nuclei (e.g., with DAPI)

Image cells using fluorescence microscopy

Quantify fluorescence intensity
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To cite this document: BenchChem. [Application Notes & Protocols for Psar18-COOH in Cell-
Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373755#psar18-cooh-protocol-for-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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